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Compound of Interest

Compound Name: 2,6-Dichlorophenethyl Alcohol

Cat. No.: B1586228 Get Quote

Essential Safety and Handling Guide for 2,6-
Dichlorophenethyl Alcohol
This guide provides essential, immediate safety and logistical information for the handling and

disposal of 2,6-Dichlorophenethyl Alcohol (CAS No. 30595-79-0). As your trusted partner in

laboratory safety, we aim to provide value beyond the product itself by equipping researchers,

scientists, and drug development professionals with the knowledge to manage this chemical

safely and effectively. This document is structured to provide a clear, logical path from

understanding the inherent hazards to implementing robust safety protocols and responsible

disposal.

Understanding the Hazard Profile
While a comprehensive, officially harmonized Safety Data Sheet (SDS) with full G.H.S.

classification for 2,6-Dichlorophenethyl Alcohol is not readily available, its chemical structure

as a chlorinated aromatic alcohol necessitates a cautious approach. Halogenated organic

compounds, as a class, present several potential hazards that must be managed through

appropriate engineering controls and personal protective equipment.[1][2] The toxicological

properties of this specific substance have not been fully investigated.[3]

Based on the structure and data from similar compounds, the primary hazards are likely to

include:
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Skin and Eye Irritation: Similar to other phenethyl alcohols and chlorinated compounds,

direct contact may cause irritation.[4][5]

Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.[5]

Toxicity: Halogenated hydrocarbons can be toxic upon inhalation and ingestion.[2]

Environmental Hazard: Many halogenated organic compounds are harmful to aquatic life

with long-lasting effects.[6]

Given these potential hazards, a conservative approach to handling is warranted, assuming the

compound is hazardous until proven otherwise.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for various laboratory tasks involving 2,6-
Dichlorophenethyl Alcohol.
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

preparing

solutions

Chemical safety

goggles

Nitrile or

Neoprene gloves
Laboratory coat

N95 respirator if

not in a fume

hood

Running

reactions

Chemical safety

goggles and face

shield

Nitrile or

Neoprene gloves
Laboratory coat

Work in a

certified chemical

fume hood

Purification (e.g.,

chromatography)

Chemical safety

goggles and face

shield

Nitrile or

Neoprene gloves
Laboratory coat

Work in a

certified chemical

fume hood

Handling bulk

quantities

Chemical safety

goggles and face

shield

Heavy-duty

chemical

resistant gloves

(e.g., Viton®

over nitrile)

Chemical-

resistant apron

over a laboratory

coat

Half-mask or full-

face respirator

with organic

vapor cartridges

Spill cleanup

Chemical safety

goggles and face

shield

Heavy-duty

chemical

resistant gloves

Chemical-

resistant suit or

coveralls

Full-face

respirator with

organic vapor

cartridges and

P100 particulate

filters

Note on Glove Selection: Aromatic and halogenated hydrocarbons can degrade many common

glove materials.[7] While nitrile gloves offer good initial protection for incidental contact, for

prolonged handling or in the case of a spill, more robust options like Viton™ or Silver Shield®

gloves should be considered.[8] Always inspect gloves for any signs of degradation before and

during use.

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.
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Start: Handling
2,6-Dichlorophenethyl Alcohol

Assess the Task:
- Scale of work?

- Potential for splash or aerosol generation?

Weighing/
Solution Prep

Small scale,
low splash risk

Reaction/
Purification

Standard lab procedure

Spill or
Emergency

Accidental release

Minimum PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Standard PPE:
- Goggles & Face Shield

- Nitrile Gloves
- Lab Coat

- Fume Hood

Emergency PPE:
- Full-face Respirator

- Chemical Suit
- Heavy-duty Gloves

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.

Operational Plan: Safe Handling Procedures
Adherence to a strict operational protocol is crucial for minimizing risk.

Engineering Controls
Ventilation: Always handle 2,6-Dichlorophenethyl Alcohol in a properly functioning

chemical fume hood to minimize inhalation exposure.[2]

Designated Area: If possible, designate a specific area of the laboratory for working with this

compound to prevent cross-contamination.

Step-by-Step Handling Protocol
Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.
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Assemble all necessary equipment and reagents before starting work.

Don the appropriate PPE as outlined in the table above.

Weighing:

If possible, weigh the solid compound directly in the fume hood.

If weighing on an external balance, use a tared, sealed container to transport the

compound to the fume hood.

Clean any minor spills on the balance immediately with a damp cloth, ensuring the cloth is

disposed of as hazardous waste.

Dissolution and Reaction:

Add solvents slowly to the solid to avoid splashing.

If the process is exothermic, use an ice bath to control the temperature.

Keep all containers clearly labeled and sealed when not in immediate use.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove PPE in the correct order to avoid self-contamination (gloves first, then face

shield/goggles, then lab coat).

Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Responsible Waste Management
Proper disposal of 2,6-Dichlorophenethyl Alcohol and associated waste is essential to

protect the environment and comply with regulations.

Waste Segregation
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Halogenated Organic Waste: All waste containing 2,6-Dichlorophenethyl Alcohol, including

unused product, reaction mixtures, and contaminated solvents, must be collected in a

designated "Halogenated Organic Waste" container.[1][2] Do not mix with non-halogenated

organic waste, as this significantly increases disposal costs and complexity.[9]

Contaminated Solids: Used gloves, weigh paper, and other contaminated solid materials

should be collected in a separate, clearly labeled solid waste container.

Disposal Procedure
Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the full

chemical name ("2,6-Dichlorophenethyl Alcohol"), and the approximate concentration.[10]

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials. Keep containers tightly sealed when not in use.[9][11]

Pickup: Arrange for the disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Under no circumstances should 2,6-Dichlorophenethyl Alcohol or its solutions be poured

down the drain.[1][2]

By following these guidelines, you can confidently and safely incorporate 2,6-
Dichlorophenethyl Alcohol into your research while maintaining a high standard of laboratory

safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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